Cas no 256445-53-1 (7-Methoxyergost-5-ene-3,22-diol)

• Product Name: 7-Methoxyergost-5-ene-3,22-diol
• CAS No: 256445-53-1
• MF: C₂₉H₅₀O₃
• MW: 446.705509662628
• CID: 6643865
• PubChem ID: 73105772
• Update Time: 2024-03-02

7-Methoxyergost-5-ene-3,22-diol Chemical and Physical Properties

Names and Identifiers

• 7-Methoxyergost-5-ene-3,22-diol
• SCHLEICHERASTATIN 3
• (+)-Schleicherastatin 3
• (-)-Schleicherastatin 4

• Inchi： 1S/C29H50O3/c1-17(2)18(3)14-25(31)19(4)22-8-9-23-27-24(11-13-29(22,23)6)28(5)12-10-21(30)15-20(28)16-26(27)32-7/h16-19,21-27,30-31H,8-15H2,1-7H3
• InChI Key： UYEMZAOCHUCHMG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2CC(CCC2(C)C2CCC3(C)C(C(C)C(CC(C)C(C)C)O)CCC3C21)O

Computed Properties

• Exact Mass: 446.37599545g/mol
• Monoisotopic Mass: 446.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives